3-Diazonio-4-ethoxy-1-iodo-4-oxobut-2-en-2-olate

• CAS No.: 81260-19-7
• Molecular Formula: C6H7IN2O3
• Molecular Weight: 282.04 g/mol
• IUPAC Name: ethyl 2-diazo-4-iodo-3-oxobutanoate
• InChI: InChI=1S/C6H7IN2O3/c1-2-12-6(11)5(9-8)4(10)3-7/h2-3H2,1H3
• InChI Key: QGJAJTZUBYVLNH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=[N+]=[N-])C(=O)CI

Description

3-Diazonio-4-ethoxy-1-iodo-4-oxobut-2-en-2-olate is a chemical compound with the molecular formula C6H7N2O3I It is known for its unique structure, which includes a diazonium group, an ethoxy group, an iodine atom, and a ketone group

Preparation Methods

The synthesis of 3-Diazonio-4-ethoxy-1-iodo-4-oxobut-2-en-2-olate typically involves the reaction of appropriate precursors under specific conditions. One common method involves the reaction of lithium 4-ethoxy-1,1,1-trifluoro-4-oxobut-2-en-2-olate with iodine and a diazonium salt. The reaction conditions often include the use of solvents such as acetonitrile and temperatures ranging from 0°C to room temperature .

Chemical Reactions Analysis

3-Diazonio-4-ethoxy-1-iodo-4-oxobut-2-en-2-olate undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can lead to the formation of amines or other reduced products.

Substitution: The iodine atom in the compound can be substituted with other groups using appropriate reagents. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions.

Scientific Research Applications

3-Diazonio-4-ethoxy-1-iodo-4-oxobut-2-en-2-olate has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis for the preparation of various compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Diazonio-4-ethoxy-1-iodo-4-oxobut-2-en-2-olate involves its interaction with molecular targets through its diazonium group. This group can form covalent bonds with nucleophiles, leading to the formation of new compounds. The iodine atom and ketone group also play roles in its reactivity and interactions with other molecules .

Comparison with Similar Compounds

Similar compounds to 3-Diazonio-4-ethoxy-1-iodo-4-oxobut-2-en-2-olate include:

2-Diazonio-1,5-diethoxy-1,5-dioxopent-2-en-3-olate: This compound has a similar diazonium group but differs in its overall structure and reactivity.

Lithium 4-ethoxy-1,1,1-trifluoro-4-oxobut-2-en-2-olate: This compound is a precursor in the synthesis of this compound and has different chemical properties.